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Compound of Interest

Compound Name: BAI1

Cat. No.: B7772858

Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of laboratory materials is a cornerstone of safety and regulatory compliance. This document

provides essential safety and logistical information for the proper handling and disposal of

Brain-Specific Angiogenesis Inhibitor 1 (BAI1), a member of the adhesion G protein-coupled

receptor family. As BAI1 is a biological material (a protein), the following procedures address

the disposal of biological waste containing this protein.

Key Data for BAI1
The following table summarizes key quantitative data for BAI1, providing a quick reference for

its biochemical and functional properties.
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Property Value Source

Full Name
Brain-Specific Angiogenesis

Inhibitor 1
Creative Biogene

Alternate Names ADGRB1 Creative Biogene

Organism Homo sapiens (Human) Creative Biogene

Predicted Molecular Mass 173.5 kDa (full-length) [1]

Cleavage Products
Vasculostatin-120 (~120 kDa),

Vasculostatin-40 (~40 kDa)
[1][2]

Cellular Component

Plasma membrane,

postsynaptic density, dendrite,

synapse

[3]

BAI1 Signaling Pathway
BAI1 is involved in multiple signaling pathways that regulate cellular processes such as

phagocytosis and cytoskeletal rearrangement. The diagram below illustrates the key signaling

cascades initiated by BAI1.
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BAI1 signaling pathways for phagocytosis and cytoskeletal rearrangement.
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Experimental Protocol for Safe Disposal of BAI1-
Containing Waste
The following protocols provide a step-by-step guide for the safe disposal of biological waste

containing BAI1, such as protein solutions, contaminated labware, and cell cultures. These are

general guidelines and should be adapted to comply with your institution's specific

Environmental Health and Safety (EHS) policies.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Lab coat

Safety glasses or goggles

Chemical-resistant gloves

Disposal of Liquid Waste Containing BAI1
This procedure is for aqueous solutions containing BAI1 protein, such as buffers, cell culture

media, and column eluates.

Collection: Collect all liquid waste containing BAI1 in a leak-proof container, such as a

carboy or a flask.

Chemical Decontamination:

Add fresh bleach to the liquid waste to achieve a final concentration of 10%.[4]

Mix the solution thoroughly and allow it to sit for at least 30 minutes to ensure complete

inactivation.

The decontaminated solution can then be disposed of down the drain with copious

amounts of water, provided it does not contain any other hazardous chemicals.[4]

Autoclaving: As an alternative to chemical decontamination, liquid waste can be sterilized by

autoclaving.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7772858/docs?utm_src=pdf-body#navigating-the-disposal-of-bai1-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7772858/docs?utm_src=pdf-body#navigating-the-disposal-of-bai1-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7772858/docs?utm_src=pdf-body#navigating-the-disposal-of-bai1-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7772858/docs?utm_src=pdf-body#navigating-the-disposal-of-bai1-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7772858/docs?utm_src=pdf-body#navigating-the-disposal-of-bai1-a-guide-for-laboratory-professionals
https://www.creative-biogene.com/genesearch/BAI1.html
https://www.creative-biogene.com/genesearch/BAI1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the waste in an autoclavable container.

Process the waste following your institution's standard operating procedures for

autoclaving biological liquids.

After autoclaving, the cooled, sterilized liquid can be disposed of down the drain.

Disposal of Solid Waste Contaminated with BAI1
This procedure applies to items such as pipette tips, microfuge tubes, culture plates, and

gloves that have come into contact with BAI1.

Collection: Place all contaminated solid waste into a designated biohazard bag.[3]

Storage: Keep the biohazard bag in a rigid, leak-proof container with a lid.[3]

Disposal:

When the biohazard bag is three-quarters full, loosely seal it and prepare it for

autoclaving.[3]

Autoclave the bag according to your institution's procedures for solid biohazardous waste.

After autoclaving, the waste is considered non-hazardous and can typically be disposed of

in the regular municipal trash.

Alternatively, contact your institution's EHS department to arrange for pickup and disposal

of the biohazardous waste.

Disposal of Sharps Contaminated with BAI1
This procedure is for any sharp objects, such as needles, syringes, Pasteur pipettes, and

broken glass, that are contaminated with BAI1.

Collection: Immediately place all contaminated sharps into a rigid, puncture-resistant, and

leak-proof sharps container labeled with the biohazard symbol.[4] Do not recap, bend, or

break needles.[5]
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Disposal:

When the sharps container is three-quarters full, securely close and lock the lid.

The sealed container should be placed in a regulated medical waste box for pickup by

your institution's EHS department for final disposal, which is typically incineration.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of BAI1-containing biological waste, fostering a secure and compliant research

environment. Always consult your institution's specific biosafety guidelines and EHS

department for any additional requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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